Cas no 5437-99-0 (8-Nitroquinolin-6-ol)

• Product Name: 8-Nitroquinolin-6-ol
• CAS No: 5437-99-0
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD18448969
• CID: 386696
• PubChem ID: 226259
• Update Time: 2025-04-19

8-Nitroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinol,8-nitro-
• 8-nitroquinolin-6-ol
• 6-hydroxy-8-nitro-quinoline
• 6-Hydroxy-8-nitroquinoline
• 8-Nitro-6-quinolinol
• 8-Nitro-chinolin-6-ol
• 8-nitro-quinolin-6-ol
• AC1L5EMU
• AC1Q1YR5
• CTK5A0756
• NSC16523
• SureCN2227640
• AZDVQVFOHUFHOP-UHFFFAOYSA-N
• 6-Quinolinol, 8-nitro-
• cid_226259
• BDBM32207
• FCH3681176
• AK590137
• AX8328780
• 8-Nitro-6-quinolinol #
• MFCD18448969
• AKOS030558832
• 5437-99-0
• SCHEMBL2227640
• AMS_CNC_ID-1762315872
• DTXSID90280359
• DS-19667
• SB67485
• C75553
• CHEMBL1436777
• SMSSF-0625466
• NSC-16523
• CS-0162614
• DB-170573
• 8-Nitroquinolin-6-ol

• MDL： MFCD18448969
• Inchi： 1S/C9H6N2O3/c12-7-4-6-2-1-3-10-9(6)8(5-7)11(13)14/h1-5,12H
• InChI Key： AZDVQVFOHUFHOP-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C(=CC=CN=2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03788
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Experimental Properties

• PSA: 76.26
• LogP: 2.37180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines